Cas no 515845-17-7 (1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-)
515845-17-7 structure
Product Name:1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-
CAS No:515845-17-7
MF:C16H10F4N2
MW:306.257617473602
CID:361939
PubChem ID:17893322
Update Time:2025-04-19
1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-
- 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)pyrazole
- 515845-17-7
- DTXSID50591498
- 5-(4-Fluorophenyl)-1-phenyl-3-(trifluoromethyl)-1H-pyrazole
- LOGLSPFTZOKRLW-UHFFFAOYSA-N
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- Inchi: 1S/C16H10F4N2/c17-12-8-6-11(7-9-12)14-10-15(16(18,19)20)21-22(14)13-4-2-1-3-5-13/h1-10H
- InChI Key: LOGLSPFTZOKRLW-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C2C=CC(=CC=2)F)N(C2C=CC=CC=2)N=1)(F)F
Computed Properties
- Exact Mass: 306.0781
- Monoisotopic Mass: 306.07801098g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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